Cas no 2229572-94-3 (tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate
• CAS No: 2229572-94-3
• MF: C₁₃H₂₀FN₃O₂
• MW: 269.31520652771
• CID: 5912513
• PubChem ID: 165828468
• Update Time: 2025-11-01

tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate
• 2229572-94-3
• tert-butyl N-[3-amino-2-(6-fluoropyridin-3-yl)propyl]carbamate
• EN300-1891297

• Inchi： 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-8-10(6-15)9-4-5-11(14)16-7-9/h4-5,7,10H,6,8,15H2,1-3H3,(H,17,18)
• InChI Key： FZCGWHOZRQXWFA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.15395505g/mol
• Monoisotopic Mass: 269.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate

tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate (CAS No. 2229572-94-3)

tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate is a highly specialized organic compound with the CAS registry number 2229572-94-3. This compound belongs to the class of carbamates, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted propyl chain. The presence of a fluorinated pyridine ring adds unique electronic and steric properties to the molecule, making it a valuable substrate for research and development in the fields of drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate through multi-step reactions involving nucleophilic substitutions and coupling reactions. The synthesis typically begins with the preparation of the amino-propyl intermediate, which is then subjected to carbamate formation using tert-butanol as the alcohol component. The introduction of the fluorinated pyridine ring is achieved through a series of cross-coupling reactions, ensuring high regioselectivity and yield.

The compound exhibits remarkable stability under physiological conditions, making it an ideal candidate for biological studies. Its amino group can be further functionalized to introduce additional bioactive moieties, enabling the creation of novel bioconjugates for drug delivery systems. Recent studies have demonstrated that tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)propylcarbamate can serve as a versatile building block for constructing peptidomimetic compounds, which are known for their potential in inhibiting enzyme activity and modulating cellular signaling pathways.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Researchers have utilized its unique structure to design inhibitors for kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. The fluorinated pyridine moiety contributes significantly to the compound's pharmacokinetic profile, enhancing its bioavailability and reducing clearance rates. Furthermore, its tert-butyl group provides steric bulk, which can improve selectivity towards specific protein targets.

From an analytical standpoint, tert-butyl N-3-amino-2-(6-fluoropyridin-3-y)propylcarbamate has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular conformation, intermolecular interactions, and solubility properties. Such information is crucial for optimizing its formulation and ensuring its compatibility with various delivery systems.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing hydrogen bonds within protein-ligand complexes, while the fluorinated pyridine ring introduces electronic effects that modulate binding affinities. These findings have been instrumental in guiding iterative rounds of optimization to improve potency and selectivity.

Looking ahead, tert-butyl N-3-amino-2-(6-fluoropyridin-)propy-carbamate holds great potential as a lead compound in drug discovery programs targeting diverse therapeutic areas. Its modular structure allows for easy modification to address specific biological targets, making it a valuable asset in both academic and industrial research settings.